Cas no 170648-43-8 (4-(1,2-oxazol-3-yl)butanoic acid)

4-(1,2-Oxazol-3-yl)butanoic acid is a heterocyclic carboxylic acid featuring an oxazole ring linked to a butanoic acid moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a key intermediate for the preparation of more complex heterocyclic systems. The oxazole ring contributes to its potential bioactivity, making it valuable in pharmaceutical research, particularly in the development of novel therapeutic agents. Its structural features allow for further functionalization, enabling applications in drug discovery and material science. The compound is typically characterized by its stability and compatibility with a range of synthetic transformations.

4-(1,2-oxazol-3-yl)butanoic acid structure

170648-43-8 structure

Product Name:4-(1,2-oxazol-3-yl)butanoic acid

CAS No:170648-43-8

MF:C₇H₉NO₃

MW:155.151262044907

CID:905294

PubChem ID:15264696

Update Time:2025-09-26

4-(1,2-oxazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolebutanoicacid(9CI)
- 4-(1,2-oxazol-3-yl)butanoic acid
- 4-(Isoxazol-3-yl)butanoic acid
- EN300-1828762
- isoxazolebutanoic acid
- 170648-43-8
- DTXSID40570676
- Inchi： 1S/C7H9NO3/c9-7(10)3-1-2-6-4-5-11-8-6/h4-5H,1-3H2,(H,9,10)
- InChI Key： LJCUWNQJFZLYDX-UHFFFAOYSA-N
- SMILES： O1C=CC(CCCC(=O)O)=N1

Computed Properties

Exact Mass: 155.05827
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5

Experimental Properties

PSA: 63.33

4-(1,2-oxazol-3-yl)butanoic acid Pricemore >>

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